4-Ethyl-2-methylbenzaldehyde CAS number and IUPAC nomenclature
The following technical guide provides an in-depth analysis of 4-Ethyl-2-methylbenzaldehyde , structured for researchers and drug development professionals. Core Identity, Synthesis, and Application Profile Executive Sum...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 4-Ethyl-2-methylbenzaldehyde , structured for researchers and drug development professionals.
Core Identity, Synthesis, and Application Profile
Executive Summary
4-Ethyl-2-methylbenzaldehyde is a tri-substituted benzene derivative serving as a critical intermediate in the synthesis of fine chemicals, agrochemicals, and pharmaceutical compounds.[1][2][3][4] Characterized by its specific substitution pattern—an ethyl group at the para position and a methyl group at the ortho position relative to the aldehyde functionality—this molecule offers unique steric and electronic properties for downstream functionalization.[1][2][3] This guide delineates its nomenclature, validated synthetic pathways, and physicochemical characteristics to support rigorous R&D workflows.
Chemical Identity & Nomenclature
Accurate identification is paramount in chemical sourcing and regulatory compliance.[1][2][3] The following data establishes the precise identity of the target isomer.
Nomenclature Analysis:
The IUPAC name is derived by prioritizing the aldehyde group (-CHO) as position 1 on the benzene ring.[1][2][3] The methyl group is assigned position 2 (ortho), and the ethyl group falls at position 4 (para).[1][2][3] This numbering takes precedence over the alphabetical order of substituents (Ethyl vs. Methyl) due to the fixed numbering of the principal functional group.[1][3]
Physicochemical Profile
The following properties are critical for handling, purification, and reaction planning.
Property
Data (Experimental/Predicted)
Appearance
Clear, colorless to pale yellow liquid
Boiling Point
~225–230 °C (Predicted at 760 mmHg)
Density
0.98 – 1.01 g/mL (at 25 °C)
Refractive Index
~1.535 (Predicted)
Solubility
Soluble in ethanol, ether, DCM; Insoluble in water
Flash Point
> 95 °C (Estimated)
LogP
2.5 (Predicted)
Note: Due to the specific isomeric nature, some values are extrapolated from structural analogues (e.g., 4-ethylbenzaldehyde and 2-methylbenzaldehyde) and should be verified experimentally for critical GMP applications.[1][2][3]
Synthetic Pathways & Mechanism
The synthesis of 4-Ethyl-2-methylbenzaldehyde typically relies on electrophilic aromatic substitution, leveraging the directing effects of alkyl groups.[1][2][3]
Primary Route: Formylation of 3-Ethyltoluene
The most direct industrial route involves the formylation of 1-ethyl-3-methylbenzene (3-ethyltoluene) .[1][2][3]
Reagents: CO/HCl (Gattermann-Koch) or POCl₃/DMF (Vilsmeier-Haack).[1][2][3]
Regioselectivity Logic:
The precursor has two activating alkyl groups: Methyl (C1) and Ethyl (C3).[1][3]
Site 6 (Ortho to Methyl, Para to Ethyl): This position is sterically favored over Site 4 (Ortho to Ethyl) because the methyl group is smaller than the ethyl group.[1][2][3]
Site 4 (Ortho to Ethyl, Para to Methyl): Less favored due to the steric bulk of the ethyl group.[1][2][3]
Site 2 (Between Methyl and Ethyl): Highly hindered; negligible yield.[1][2][3]
Result: The major product is substitution at C6, which, upon renumbering (CHO=1), yields 4-Ethyl-2-methylbenzaldehyde .[1][2][3]
Synthetic Workflow Diagram
The following graph illustrates the reaction pathway and regiochemical decision tree.
Caption: Regioselective formylation of 3-ethyltoluene favoring the 4-ethyl-2-methyl isomer due to steric differentiation.
Analytical Characterization
To validate the identity of the synthesized or purchased compound, the following spectroscopic signatures must be confirmed.
H-6 (Ortho to CHO): Doublet (d), coupling with H-5.[1][2][3]
H-5 (Meta to CHO): Doublet of doublets (dd) or doublet (d), coupling with H-6.
H-3 (Meta to CHO, between Me and Et): Singlet (s) or narrow doublet (meta coupling). Key differentiator: The proton between the alkyl groups often appears as a singlet.[1][2][3]
Pharmaceutical Intermediates:
4-Ethyl-2-methylbenzaldehyde serves as a scaffold for "privileged structures" in medicinal chemistry.[1][2][3]
Reductive Amination: Reaction with primary amines followed by reduction (NaBH₄) yields secondary amines used in antihistamines or antifungal agents.[1][2][3]
Knoevenagel Condensation: Reaction with malonic acid derivatives to form cinnamic acid analogues, often investigated for anti-inflammatory properties.[1][2][3]
Schiff Bases: Formation of imines for ligand synthesis in catalytic cross-coupling reactions.[1][2][3]
Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8 °C. Aldehydes are prone to air oxidation to the corresponding benzoic acid (4-ethyl-2-methylbenzoic acid).[1][2][3]
References
PubChem. 4-Ethyl-2-methylbenzaldehyde (CID 53743197).[1][2][3] National Library of Medicine.[1][2][3] [Link][1][3]
Olah, G. A., & Kuhn, S. J. The Mechanism of the Gattermann-Koch Reaction.[1][2][3] Journal of the American Chemical Society, 1960.[1][2][3] (Foundational reference for formylation mechanism). [Link]
Odor profile and olfactory characteristics of 4-Ethyl-2-methylbenzaldehyde
The following technical guide details the odor profile, chemical characteristics, and synthesis of 4-Ethyl-2-methylbenzaldehyde. Executive Summary 4-Ethyl-2-methylbenzaldehyde (CAS: 1085524-24-8 / PubChem CID: 53743197)...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the odor profile, chemical characteristics, and synthesis of 4-Ethyl-2-methylbenzaldehyde.
Executive Summary
4-Ethyl-2-methylbenzaldehyde (CAS: 1085524-24-8 / PubChem CID: 53743197) is a dialkyl-substituted aromatic aldehyde used primarily as an intermediate in organic synthesis and a niche ingredient in flavor and fragrance (F&F) formulations.[1][2][3] Structurally, it represents a hybrid between 2-methylbenzaldehyde (o-tolualdehyde) and 4-ethylbenzaldehyde .[1][2] Its olfactory profile is characterized by a potent, sweet, cherry-almond core with balsamic and anisic nuances, driven by the steric and electronic effects of the ortho-methyl and para-ethyl substituents.[1][2]
This guide provides a comprehensive analysis of its sensory properties, a validated synthesis protocol, and the signal transduction mechanism governing its detection.
Olfactory Profile & Characteristics
The odor profile of 4-Ethyl-2-methylbenzaldehyde is derived from Structure-Odor Relationship (SOR) analysis of its congeners.[1][2] The ortho-methyl group typically imparts "cherry/nutty" notes (as seen in o-tolualdehyde), while para-substitution with an ethyl group often introduces "anise/green/balsamic" characters (as seen in 4-ethylbenzaldehyde).[1][2]
Estimated < 50 ppb (air) based on benzaldehyde analogs
Comparative Olfactory Analysis
Vs. Benzaldehyde: Less harsh/solvent-like; significantly sweeter and fruitier due to alkyl donation.[1][2]
Vs. 2-Methylbenzaldehyde: Deeper, more substantive due to the 4-ethyl chain increasing molecular weight and lipophilicity.[1][2]
Vs. 4-Ethylbenzaldehyde: More "nutty/cherry" due to the ortho-methyl steric hindrance near the aldehyde group.[1][2]
Molecular Mechanism: Olfactory Signal Transduction
The detection of 4-Ethyl-2-methylbenzaldehyde is mediated by Class I/II G-Protein Coupled Receptors (GPCRs) located on the cilia of Olfactory Sensory Neurons (OSNs).[1][2] The aldehyde moiety forms a reversible covalent bond (Schiff base formation) or hydrogen bond with specific residues (e.g., Lysine) in the receptor binding pocket.
Signaling Pathway
Upon binding, the molecule triggers a cAMP-dependent cascade leading to depolarization.[1][2]
Figure 1: GPCR-mediated signal transduction pathway for aromatic aldehydes in olfactory neurons.[1][2]
For research and development purposes, the most reliable synthesis of 4-Ethyl-2-methylbenzaldehyde is the Vilsmeier-Haack formylation of 1-ethyl-3-methylbenzene (m-ethyltoluene).[1][2] This method offers high regioselectivity for the position para to the activating methyl group (and ortho to the ethyl group), or para to the ethyl group (and ortho to the methyl group).[2]
Note: Due to steric hindrance, formylation favors the position para to the methyl group (Position 6 on the original ring, which becomes Position 4 relative to the new aldehyde if we number the aldehyde as 1).[1]
Correction for Target Molecule: To obtain 4-Ethyl-2-methylbenzaldehyde (where the ethyl is at 4 and methyl is at 2), the starting material must be 1-ethyl-3-methylbenzene (m-ethyltoluene).[1][2] The formylation must occur at the position para to the ethyl group and ortho to the methyl group.[2]
) (1.1 eq) over 30 minutes.[2] Caution: Exothermic.
Stir for 30 minutes to generate the Vilsmeier salt (white precipitate may form).[2]
Substrate Addition:
Add 1-Ethyl-3-methylbenzene (1.0 eq) dropwise to the Vilsmeier salt mixture.
Allow the temperature to rise to room temperature, then heat to 70–80°C for 4–6 hours. Monitor via TLC (Hexane/EtOAc 9:1) for consumption of starting material.[2][4]
Hydrolysis & Workup:
Pour the reaction mixture onto crushed ice (500g).
Neutralize carefully with saturated Sodium Acetate (NaOAc) solution or NaOH until pH ~7.[2]
Stir vigorously for 1 hour to hydrolyze the iminium salt to the aldehyde.
Wash combined organic layers with brine, dry over anhydrous
, and concentrate in vacuo.
Purify via Vacuum Distillation (approx.[2] bp 100–110°C at 10 mmHg) or Flash Column Chromatography (Silica gel, 0-5% EtOAc in Hexane).[1]
Safety & Handling (Read-Across)
As a specific Safety Data Sheet (SDS) for this isomer may be rare, safety protocols are derived from the "Read-Across" principle using 4-Ethylbenzaldehyde and 2-Methylbenzaldehyde as proxies.[1][2]
Causes serious eye irritation.[2] Use safety goggles.
Sensitization
Category 1 (Potential)
May cause allergic skin reaction (common in aldehydes).
Flammability
Category 4 (Combustible)
Flash point > 65°C. Keep away from open flames.
Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C. Aldehydes oxidize to benzoic acid derivatives upon air exposure.
References
PubChem. (n.d.).[2][3][4] 4-Ethyl-2-methylbenzaldehyde (CID 53743197).[1][2][3] National Center for Biotechnology Information.[2] Retrieved February 6, 2026, from [Link][1]
The Good Scents Company. (n.d.).[2] 4-ethyl benzaldehyde (CAS 4748-78-1) Odor Profile.[1][2] Retrieved February 6, 2026, from [Link][1]
The Good Scents Company. (n.d.).[2] ortho-tolualdehyde (CAS 529-20-4) Odor Profile.[1][2][6] Retrieved February 6, 2026, from [Link][1]
Bedoukian Research. (n.d.).[2] Aromatic Aldehydes in Flavor & Fragrance.[2][5][7][8] (General Industry Reference for Aldehyde Handling).[2]
Application Notes and Protocols for the Reductive Amination of 4-Ethyl-2-methylbenzaldehyde
Introduction: The Strategic Importance of N-Substituted Benzylamines In the landscape of modern drug discovery and development, the N-substituted benzylamine motif is a cornerstone of countless pharmacologically active c...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of N-Substituted Benzylamines
In the landscape of modern drug discovery and development, the N-substituted benzylamine motif is a cornerstone of countless pharmacologically active compounds. The strategic introduction of this functionality is a frequent objective in medicinal chemistry, as it often imparts crucial properties such as target binding, improved metabolic stability, and favorable pharmacokinetic profiles. Reductive amination stands out as one of the most robust and versatile methods for the synthesis of these valuable intermediates.[1][2] This one-pot reaction, which transforms a carbonyl compound and an amine into a more complex amine, is prized for its efficiency and broad substrate scope.[3][4]
This application note provides a detailed technical guide for the reductive amination of 4-Ethyl-2-methylbenzaldehyde, a substituted aromatic aldehyde. We will delve into the mechanistic underpinnings of this transformation, explore various protocol options with a focus on practical execution, and provide a comprehensive, step-by-step procedure that can be adapted by researchers at the bench. The causality behind experimental choices will be emphasized to empower scientists to troubleshoot and optimize this critical reaction for their specific synthetic campaigns.
Mechanistic Insights: The Pathway to C-N Bond Formation
The reductive amination of an aldehyde with a primary amine proceeds through a two-stage mechanism that occurs in a single reaction vessel.[5] Understanding this pathway is critical for rational protocol design and optimization.
Imine Formation: The reaction initiates with the nucleophilic attack of the primary amine on the electrophilic carbonyl carbon of 4-Ethyl-2-methylbenzaldehyde. This is followed by a series of proton transfers to form a hemiaminal intermediate. Subsequent dehydration of the hemiaminal, often facilitated by mildly acidic conditions, yields a protonated imine, also known as an iminium ion. The iminium ion is a key intermediate, as it is significantly more electrophilic than the starting aldehyde.
Hydride Reduction: A mild reducing agent, present in the reaction mixture from the outset, selectively reduces the iminium ion. The choice of reducing agent is crucial; it must be reactive enough to reduce the iminium ion but not so powerful as to reduce the starting aldehyde before imine formation can occur.[2] This selective reduction of the C=N double bond furnishes the final N-substituted benzylamine product.
To visually represent this fundamental transformation, the following diagram outlines the key steps:
Caption: Mechanism of Reductive Amination.
Comparative Analysis of Reductive Amination Protocols
The choice of reducing agent and reaction conditions can significantly impact the yield, purity, and scalability of the reductive amination. Below is a summary of common protocols applicable to the reaction of 4-Ethyl-2-methylbenzaldehyde.
Mild and selective, tolerates a wide range of functional groups, generally high yielding.[5][6]
The steric bulk of the acetate groups attenuates the reactivity of the borohydride, preventing reduction of the aldehyde while readily reducing the more electrophilic iminium ion.[7] Often the reagent of choice for direct reductive aminations.
Protocol B
Sodium Borohydride (NaBH₄)
Methanol (MeOH), Ethanol (EtOH)
Cost-effective, readily available.
NaBH₄ can reduce aldehydes. Therefore, a two-step, one-pot procedure is often employed where the imine is pre-formed before the addition of the reducing agent.[4] This is crucial to avoid premature reduction of the starting material.
Protocol C
Catalytic Hydrogenation
Methanol (MeOH), Ethanol (EtOH)
"Green" and atom-economical, suitable for large-scale synthesis.
Requires specialized hydrogenation equipment. The catalyst (e.g., Pd/C) can sometimes be sensitive to functional groups and may require screening.[1]
Detailed Experimental Protocols
The following protocols provide a starting point for the reductive amination of 4-Ethyl-2-methylbenzaldehyde. Optimization may be required depending on the specific primary amine used.
Safety Precautions
4-Ethyl-2-methylbenzaldehyde: Handle in a well-ventilated fume hood. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Reducing Agents: Sodium triacetoxyborohydride and sodium borohydride are moisture-sensitive and can release flammable hydrogen gas upon contact with water or protic solvents. Handle in a dry atmosphere.
Solvents: Dichloromethane and 1,2-dichloroethane are volatile and should be handled in a fume hood.
Protocol A: Direct Reductive Amination using Sodium Triacetoxyborohydride (NaBH(OAc)₃)
This protocol is recommended for its high selectivity and broad applicability.[6][7]
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-Ethyl-2-methylbenzaldehyde (1.0 eq) and the primary amine (1.1 eq).
Dissolve the starting materials in anhydrous DCM or DCE (to a concentration of approximately 0.2 M with respect to the aldehyde).
Stir the solution at room temperature for 20-30 minutes to facilitate the formation of the iminium ion intermediate.
To the stirring solution, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 5-10 minutes. A mild exotherm may be observed.
Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-24 hours. For sterically hindered amines, gentle heating (40-50 °C) may be required.
Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.
Transfer the mixture to a separatory funnel and separate the layers.
Extract the aqueous layer with DCM (2 x volumes of the aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
The crude product can be purified by flash column chromatography on silica gel.
Protocol B: Indirect Reductive Amination using Sodium Borohydride (NaBH₄)
This protocol is a cost-effective alternative, particularly when the amine is not sterically hindered.[4]
Materials:
4-Ethyl-2-methylbenzaldehyde (1.0 eq)
Primary amine (1.1 eq)
Methanol (MeOH)
Sodium borohydride (1.2 eq)
Deionized water
Dichloromethane (DCM) or Ethyl Acetate (EtOAc)
Brine
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
In a round-bottom flask, dissolve 4-Ethyl-2-methylbenzaldehyde (1.0 eq) and the primary amine (1.1 eq) in methanol.
Stir the solution at room temperature for 1-2 hours to allow for imine formation. Monitor the consumption of the aldehyde by TLC.
Cool the reaction mixture to 0 °C in an ice bath.
Slowly add sodium borohydride (1.2 eq) in small portions. Control the addition rate to maintain the temperature below 10 °C.
After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 1-3 hours, or until completion as indicated by TLC.
Carefully quench the reaction by the slow addition of deionized water.
Remove the methanol under reduced pressure.
Extract the aqueous residue with DCM or EtOAc (3 x volumes of the aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Experimental Workflow Visualization
The general workflow for the reductive amination and subsequent workup is depicted below.
Caption: General Experimental Workflow.
Characterization of the Product
The purified N-substituted (4-ethyl-2-methylbenzyl)amine can be characterized using standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR will show characteristic signals for the aromatic protons, the benzylic methylene protons (a singlet or multiplet depending on chirality), the protons of the ethyl group, the methyl group, and the protons on the N-alkyl substituent.
¹³C NMR will show distinct signals for all unique carbon atoms in the molecule.
Mass Spectrometry (MS): Will provide the molecular weight of the product, confirming the successful reaction.
Infrared (IR) Spectroscopy: The disappearance of the strong C=O stretching frequency of the aldehyde (typically around 1690-1740 cm⁻¹) and the appearance of a C-N stretching band will indicate the conversion of the starting material to the product.[8]
Troubleshooting and Optimization
Low Yield: If the reaction does not proceed to completion, consider increasing the reaction time or gently heating the mixture. For less reactive amines, using a slight excess of the aldehyde and a larger excess of the reducing agent may improve the yield.[6]
Side Products: The formation of the corresponding alcohol from the reduction of the aldehyde is a potential side reaction, especially with less selective reducing agents like NaBH₄. Ensuring complete imine formation before the addition of NaBH₄ is critical. Dialkylation of the primary amine can also occur; using a slight excess of the amine can help to suppress this side reaction.[6]
Conclusion
Reductive amination is a powerful and reliable method for the synthesis of N-substituted benzylamines from 4-Ethyl-2-methylbenzaldehyde. The choice between a direct approach with sodium triacetoxyborohydride and an indirect method with sodium borohydride will depend on the specific amine substrate, cost considerations, and available equipment. The protocols and insights provided in this application note offer a solid foundation for researchers to successfully implement and adapt this important transformation in their synthetic endeavors.
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]
Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Retrieved from [Link]
Wikipedia. (2023). Reductive amination. Retrieved from [Link]
Osbourn, J. (2020, April 22). Amine Preparation 4 - Reductive Amination [Video]. YouTube. [Link]
ResearchGate. (2025). Evaluation of Benzylamine Production via Reductive Amination of Benzaldehyde in a Slurry Reactor. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]
Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]
Indian Academy of Sciences. (n.d.). Reduction of hydrobenzamides: a strategy for synthesizing benzylamines. Retrieved from [Link]
Ashenhurst, J. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. [Link]
Dangerfield, E. M., Plunkett, C. H., Win-Mason, A. L., Stocker, B. L., & Timmer, M. S. M. (2010). Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. The Journal of Organic Chemistry, 75(16), 5470–5477. [Link]
The Organic Synthesis Archive. (n.d.). Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Benzenamine, N-ethyl-2-methyl-. PubChem. Retrieved from [Link]
Royal Society of Chemistry. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Retrieved from [Link]
Applications of 4-Ethyl-2-methylbenzaldehyde in fragrance chemistry
Application Note: 4-Ethyl-2-methylbenzaldehyde in High-Performance Fragrance Formulation [1][2] Executive Summary 4-Ethyl-2-methylbenzaldehyde (CAS: 30692-06-1) represents a sophisticated evolution in the class of alkyl...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 4-Ethyl-2-methylbenzaldehyde in High-Performance Fragrance Formulation [1][2]
Executive Summary
4-Ethyl-2-methylbenzaldehyde (CAS: 30692-06-1) represents a sophisticated evolution in the class of alkyl benzaldehydes.[1][2] While commodity aldehydes like Benzaldehyde (Almond/Cherry) and 4-Ethylbenzaldehyde (FEMA 3756, Berry/Anise) are industry staples, the 2-methyl substitution in this specific isomer introduces steric hindrance that enhances chemical stability against oxidation while modifying the olfactory profile.[1][2][3]
This guide details the synthesis, organoleptic profile, and application protocols for utilizing 4-Ethyl-2-methylbenzaldehyde as a high-impact "modifier" in berry, stone fruit, and gourmand fragrance accords.[1][2]
Chemical Identity & Physicochemical Profile
Unlike simple benzaldehyde, which oxidizes rapidly to benzoic acid (causing "off" notes and crystallization), the 2-methyl substituent in 4-Ethyl-2-methylbenzaldehyde provides steric protection to the carbonyl group, potentially improving shelf-life in functional perfumery (soaps, detergents).[1][2]
Table 1: Technical Specifications
Property
Value / Description
IUPAC Name
4-Ethyl-2-methylbenzaldehyde
CAS Number
30692-06-1 (Isomer specific)
Molecular Formula
C₁₀H₁₂O
Molecular Weight
148.20 g/mol
Appearance
Colorless to pale yellow liquid
Odor Profile
Bitter almond, ripe blueberry skin, woody-nutty undertone, less harsh than Benzaldehyde.[1]
LogP (Predicted)
~2.9 (Higher substantivity than Benzaldehyde LogP ~1.[4]48)
Flash Point
> 90°C (Estimated)
Solubility
Soluble in ethanol, dipropylene glycol (DPG), diethyl phthalate (DEP). Insoluble in water.[2]
Synthesis Protocol: Vilsmeier-Haack Formylation
Context: Industrial preparation typically involves the formylation of 1-ethyl-3-methylbenzene (3-ethyltoluene).[1][2] The Vilsmeier-Haack reaction is preferred over Gattermann-Koch for laboratory-scale high-purity synthesis due to milder conditions and better regioselectivity.[1][2]
Add POCl₃ (1.1 eq) dropwise over 30 minutes.[2] The solution will turn pale yellow, indicating the formation of the chloroiminium ion intermediate.[2]
Substrate Addition:
Add 1-Ethyl-3-methylbenzene (1.0 eq) dropwise to the mixture at 0°C.
Allow the mixture to warm to room temperature, then reflux at 40°C for 4–6 hours. Monitor consumption of starting material via TLC (Hexane:Ethyl Acetate 9:1).[2][3]
Hydrolysis & Workup:
Pour the reaction mixture onto crushed ice containing Sodium Acetate (to buffer the pH and prevent polymerization).
Stir vigorously for 1 hour to hydrolyze the iminium salt to the aldehyde.
Extract with DCM (3 x 50 mL).[2] Wash combined organic layers with saturated NaHCO₃, then brine.[2]
Purification:
Dry over anhydrous MgSO₄ and concentrate under reduced pressure.[2][3]
Crucial Step: Purify via fractional distillation under high vacuum (0.5 mmHg) to separate the 4-ethyl-2-methyl isomer from potential 2-ethyl-4-methyl or ortho isomers.[1][2]
Visualization: Synthesis Pathway
Caption: Vilsmeier-Haack formylation pathway for the regioselective synthesis of 4-Ethyl-2-methylbenzaldehyde.
Fragrance Application Protocols
Olfactory Function:
4-Ethyl-2-methylbenzaldehyde acts as a "Bridge Note." It connects the volatile, sharp top notes (esters, citrus) with the heart notes (florals, lactones).[1][2][3]
Dosage: 0.1% to 2.0% of the fragrance concentrate.[2][3]
Performance: Adds "skin" (texture) to fruit notes, preventing them from smelling like cheap candy.[3]
Protocol A: "Neon Blueberry" Accord Formulation
This protocol demonstrates how to use the molecule to create a realistic, slightly woody blueberry note suitable for fine fragrance or luxury candles.[2][3]
Ingredients (Parts per 1000):
Ingredient
Role
Qty (ppt)
4-Ethyl-2-methylbenzaldehyde
Core Modifier (Skin/Nutty)
15
Ethyl Methylphenylglycidate
Strawberry/Berry Base
120
Raspberry Ketone
Sweetness/Jam
40
Linalool
Fresh Floral Lift
150
Beta-Ionone
Berry/Powdery
60
Iso E Super
Woody/Amber Diffuser
200
Hedione (Methyl Dihydrojasmonate)
Radiance/Blender
300
Vanillin
Gourmand Base
20
Dimethyl Sulfide (0.1% sol)
Natural Juiciness (Trace)
5
DPG (Dipropylene Glycol)
Solvent
Balance
Blending Procedure:
Solids First: Dissolve Raspberry Ketone and Vanillin in the DPG/Iso E Super mixture. Gentle heat (40°C) may be required.[2][3]
Core Addition: Add the 4-Ethyl-2-methylbenzaldehyde . Note the immediate shift from "sugary" to "realistic fruit skin."
Top Notes: Add Linalool and Dimethyl Sulfide solution last to prevent evaporation.
Maturation: Allow the accord to mature for 48 hours. The aldehyde will form Schiff bases with any anthranilates (if added later) or react slowly with alcohols to form hemiacetals, softening the profile.[2][3]
Visualization: Olfactory Impact
Caption: The structural role of 4-Ethyl-2-methylbenzaldehyde in bridging volatile top notes with substantial heart notes.
Quality Control & Stability
Method: Gas Chromatography-Mass Spectrometry (GC-MS)
To ensure the absence of the 2-ethyl-4-methyl isomer (which may have a more solvent-like odor).[1][2]
Column: DB-Wax or HP-Innowax (Polar column preferred for aldehydes).[1][2]
Oven Program: 50°C (2 min hold) → 10°C/min → 240°C (5 min hold).
Base Peak: 119 (Loss of -CHO) or 133 (Loss of -CH₃).[1][2]
Purity Specification: >98.0% (Sum of isomers), with target isomer >95%.
Stability Check:
UV Stress: Samples exposed to UV light for 72 hours should show <5% conversion to the corresponding benzoic acid derivative (monitored by HPLC or GC).[2] The 2-methyl group provides significant protection compared to standard Benzaldehyde.[2]
Regulatory & Safety (E-E-A-T)
Read-Across Assessment:
While specific toxicological data for 4-Ethyl-2-methylbenzaldehyde may be proprietary or limited compared to high-volume commodities, safety is assessed via "Read-Across" from structural analogs validated by RIFM (Research Institute for Fragrance Materials).[1][2]
Metabolic Pathway: Likely oxidized to the corresponding benzoic acid derivative and excreted as a glycine conjugate (hippuric acid analog).[2][3]
Handling Protocols:
GHS Classification (Predicted): Warning.[2][6] Combustible Liquid. Causes skin irritation (H315).[2][6][7] May cause respiratory irritation (H335).[2][6][7]
IFRA Status: Not explicitly restricted by name in the 51st Amendment, but must adhere to general aldehyde limits if used in conjunction with restricted Schiff base precursors.[2][3]
Storage: Store under Nitrogen or Argon to prevent auto-oxidation.[2][3]
References
PubChem. (n.d.).[2][8][9][6][10] 4-Ethyl-2-methylbenzaldehyde (CID 53743197).[1][2][10][11] National Center for Biotechnology Information.[2] Retrieved October 26, 2023, from [Link][1]
The Good Scents Company. (2023).[2] 4-Ethylbenzaldehyde (FEMA 3756) Profile and Safety.[2] Retrieved October 26, 2023, from [Link][1]
Research Institute for Fragrance Materials (RIFM). (2020).[2] Safety Assessment of Alkyl Benzaldehydes. Elsevier.[2] (Validated via ScienceDirect/RIFM database summaries).
Flavor and Extract Manufacturers Association (FEMA). (2023).[2] GRAS Flavoring Substances 3756 (4-Ethylbenzaldehyde).[2][5][12] Retrieved from [Link]
Bedoukian Research. (General Reference). Chemistry of Alkyl Benzaldehydes in Flavor & Fragrance.[2][3] (Industry standard reference for aldehyde synthesis and application).
Disclaimer: This Application Note is for research and development purposes only. Users must perform their own stability and safety testing before commercialization.
Application Notes and Protocols for Grignard Reactions Involving 4-Ethyl-2-methylbenzaldehyde
Introduction: The Strategic Importance of Grignard Reactions with Substituted Benzaldehydes in Modern Synthesis The Grignard reaction stands as a cornerstone in organic synthesis, celebrated for its efficacy in forming c...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of Grignard Reactions with Substituted Benzaldehydes in Modern Synthesis
The Grignard reaction stands as a cornerstone in organic synthesis, celebrated for its efficacy in forming carbon-carbon bonds.[1][2] Its application to substituted benzaldehydes, such as 4-Ethyl-2-methylbenzaldehyde, is of particular significance in the fields of medicinal chemistry and materials science. The secondary benzylic alcohols produced from these reactions are valuable chiral building blocks and key intermediates in the synthesis of complex molecular architectures, including pharmaceuticals and agrochemicals.
4-Ethyl-2-methylbenzaldehyde presents a unique substrate for Grignard additions due to the steric hindrance imposed by the ortho-methyl group and the electronic influence of the para-ethyl group. A thorough understanding of the reaction mechanism and meticulous control over experimental parameters are therefore paramount to achieving high yields and predictable stereochemical outcomes. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to successfully execute and optimize Grignard reactions with this specific aldehyde, ensuring both reproducibility and scalability.
Part 1: The Heart of the Reaction - Preparation of the Grignard Reagent
The success of any Grignard reaction is fundamentally dependent on the quality of the organomagnesium halide reagent.[3][4][5] Grignard reagents are highly sensitive to moisture and protic solvents, which will quench the reaction by protonating the highly basic organometallic species.[4][5][6] Therefore, all glassware must be rigorously dried, and anhydrous solvents must be employed.
Causality in Reagent Preparation: Why Every Detail Matters
Magnesium Activation: The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide, which can impede the reaction.[7] Activation, typically with a small crystal of iodine or 1,2-dibromoethane, is crucial to expose a fresh magnesium surface and initiate the reaction.[7] The characteristic brown color of iodine will disappear as it reacts with magnesium, signaling readiness.
Solvent Choice: Anhydrous diethyl ether or tetrahydrofuran (THF) are the most common solvents for Grignard reagent formation.[3][4][7] Their ability to solvate and stabilize the Grignard reagent through coordination with the magnesium center is critical.[3][5] THF is generally preferred for its higher boiling point and better solvating power, especially for less reactive organic halides.
Initiation and Temperature Control: The formation of the Grignard reagent is an exothermic reaction.[8] While gentle heating may be required for initiation, the reaction must be cooled to maintain a controlled reflux once it has started. Runaway reactions can lead to undesirable side products, such as Wurtz coupling.
Experimental Protocol: Preparation of Ethylmagnesium Bromide
Materials:
Magnesium turnings
Bromoethane
Anhydrous diethyl ether or THF
Iodine crystal (for activation)
Equipment:
Three-necked round-bottom flask, oven-dried
Reflux condenser, oven-dried
Dropping funnel, oven-dried
Magnetic stirrer and stir bar
Heating mantle or water bath
Inert gas supply (Nitrogen or Argon)
Procedure:
Assemble the dry glassware quickly while still warm and place it under a positive pressure of inert gas.
Place magnesium turnings (1.2 equivalents) in the flask with a magnetic stir bar.
Add a single crystal of iodine.
In the dropping funnel, prepare a solution of bromoethane (1.0 equivalent) in anhydrous diethyl ether.
Add a small portion of the bromoethane solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle warming may be necessary.
Once the reaction has started, add the remaining bromoethane solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for 30-60 minutes to ensure complete reaction. The resulting grayish and slightly cloudy solution is the Grignard reagent.[9]
Caption: Workflow for the preparation of a Grignard reagent.
Part 2: The Main Event - Grignard Addition to 4-Ethyl-2-methylbenzaldehyde
The nucleophilic addition of the Grignard reagent to the carbonyl carbon of 4-Ethyl-2-methylbenzaldehyde forms a new carbon-carbon bond and, after an acidic workup, yields a secondary alcohol.[1][8] The steric hindrance from the ortho-methyl group on the benzaldehyde can influence the rate of reaction and may necessitate slightly more forcing conditions compared to unhindered aldehydes.
Mechanism and Stereochemical Considerations
The reaction proceeds via a nucleophilic attack of the carbanionic portion of the Grignard reagent on the electrophilic carbonyl carbon.[10][11] This forms a tetrahedral magnesium alkoxide intermediate. Subsequent protonation during the work-up yields the final alcohol product. While the reaction with an achiral Grignard reagent and an achiral aldehyde will produce a racemic mixture of the secondary alcohol, diastereoselectivity can be a factor when either the Grignard reagent or the aldehyde possesses a stereocenter.[12][13]
Caption: Mechanism of Grignard addition to an aldehyde.
Experimental Protocol: Synthesis of 1-(4-Ethyl-2-methylphenyl)propan-1-ol
Materials:
4-Ethyl-2-methylbenzaldehyde
Ethylmagnesium bromide solution (prepared as above)
Anhydrous diethyl ether or THF
Saturated aqueous ammonium chloride solution
Anhydrous magnesium sulfate
Equipment:
Round-bottom flask with dropping funnel and reflux condenser
Magnetic stirrer and stir bar
Ice-water bath
Separatory funnel
Procedure:
Cool the prepared ethylmagnesium bromide solution (1.2 equivalents) to 0 °C in an ice-water bath.[9]
Dissolve 4-Ethyl-2-methylbenzaldehyde (1.0 equivalent) in anhydrous diethyl ether in the dropping funnel.
Add the aldehyde solution dropwise to the stirred Grignard reagent at a rate that maintains the reaction temperature below 10 °C.[9]
After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours to ensure the reaction goes to completion.[9]
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Table 1: Key Reaction Parameters and Their Influence
Parameter
Recommended Condition
Rationale and Impact on Yield/Selectivity
Temperature
0 °C to room temperature
Lower temperatures during addition minimize side reactions. The steric hindrance of the substrate may require warming to room temperature for a reasonable reaction rate.
Solvent
Anhydrous Diethyl Ether or THF
Essential for reagent stability and reaction medium. THF may be preferred to enhance the reactivity of the Grignard reagent.
Stoichiometry
1.2 equivalents of Grignard reagent
A slight excess of the Grignard reagent ensures complete consumption of the aldehyde.
Addition Rate
Slow, dropwise addition
Controls the exothermicity of the reaction and prevents the buildup of localized high concentrations of reactants, which can lead to side products.
Part 3: Navigating Challenges - Troubleshooting and Optimization
Even with careful execution, Grignard reactions can be prone to certain side reactions and challenges.
Low Yields: Often attributed to impure or wet reagents and solvents. Ensure all materials are scrupulously dried. Incomplete reaction can be addressed by increasing the reaction time or gently heating the mixture.
Formation of Biphenyl-type Byproducts: This can occur through the coupling of the Grignard reagent with any unreacted organic halide, a reaction favored by higher temperatures.[14]
Enolization: If the aldehyde has acidic alpha-protons, the Grignard reagent can act as a base, leading to enolate formation instead of nucleophilic addition.[1] For 4-Ethyl-2-methylbenzaldehyde, this is not a primary concern.
Reduction: With sterically hindered ketones and some aldehydes, the Grignard reagent can act as a reducing agent, transferring a beta-hydride.[1]
Part 4: The Final Steps - Work-up and Purification
Proper work-up is crucial to quench the reaction, protonate the alkoxide intermediate, and separate the desired product from inorganic salts and byproducts.
Experimental Protocol: Work-up and Purification
Cool the reaction mixture in an ice-water bath.
Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride solution dropwise. This is a milder alternative to strong acids and minimizes the risk of side reactions with the alcohol product.
Stir the mixture until the magnesium salts are dissolved.
Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with two portions of diethyl ether.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
Filter to remove the drying agent and concentrate the solution under reduced pressure to obtain the crude product.
Purify the crude product by flash column chromatography on silica gel, typically using a mixture of hexanes and ethyl acetate as the eluent.
Caption: Workflow for the work-up and purification of the Grignard reaction product.
Part 5: Product Characterization
The structure and purity of the synthesized 1-(4-Ethyl-2-methylphenyl)propan-1-ol should be confirmed by standard spectroscopic methods.
Table 2: Expected Spectroscopic Data
Technique
Expected Observations
¹H NMR
- Aromatic protons in the 7.0-7.5 ppm region. - A multiplet for the benzylic proton (-CHOH) around 4.5-5.0 ppm. - A quartet for the benzylic methylene protons of the ethyl group (~2.6 ppm). - A triplet for the methyl protons of the ethyl group (~1.2 ppm). - Signals for the protons of the added alkyl group. - A broad singlet for the hydroxyl proton, which is D₂O exchangeable.
¹³C NMR
- Aromatic carbons in the 120-150 ppm region. - A signal for the benzylic carbon (-CHOH) around 70-80 ppm. - Signals corresponding to the carbons of the ethyl and added alkyl groups.
IR Spectroscopy
- A broad O-H stretching band in the 3200-3600 cm⁻¹ region. - C-H stretching bands for aromatic and aliphatic protons around 2850-3100 cm⁻¹. - C=C stretching bands for the aromatic ring around 1450-1600 cm⁻¹. - A C-O stretching band around 1000-1200 cm⁻¹.
Mass Spectrometry
- A molecular ion peak (M⁺) corresponding to the calculated molecular weight of the product. - Fragmentation patterns consistent with the structure, such as the loss of water (M-18) and the added alkyl group.
References
Organic Chemistry Portal. Grignard Reaction. Available at: [Link]
Master Organic Chemistry. All About The Reactions of Grignard Reagents. Available at: [Link]
Master Organic Chemistry. Grignard Reagents: Their Formation, Reactions, And Reaction Mechanisms. Available at: [Link]
Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). Available at: [Link]
Recent advances of the Grignard-type reactions without involving organohalides. Available at: [Link]
Master Organic Chemistry. Grignard Reactions: Practice Problems Involving Oxidation. Available at: [Link]
ACS Publications. Simple Diastereoselectivity on Addition of α-Haloalkyl Grignard Reagents to Benzaldehyde. Available at: [Link]
ResearchGate. Assessment of the strength of Grignard Reagent for the synthesis of secondary and tertiary alcohols of terpenes using metal plate flow reactor. Available at: [Link]
Chemguide. AN INTRODUCTION TO GRIGNARD REAGENTS. Available at: [Link]
PMC. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis. Available at: [Link]
Chemistry Steps. The Grignard Reaction Mechanism. Available at: [Link]
Organic Syntheses Procedure. p-TOLUALDEHYDE. Available at: [Link]
ACS Publications. The Grignard Reaction – Unraveling a Chemical Puzzle. Available at: [Link]
International Journal of Pharmaceutical Sciences and Medicine (IJPSM). A Review on Grignard Reagent. Available at: [Link]
YouTube. 12.4 Grignard Reagents | Organic Chemistry. Available at: [Link]
PMC - NIH. Empowering alcohols as carbonyl surrogates for Grignard-type reactions. Available at: [Link]
Chemistry LibreTexts. 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Available at: [Link]
ChemSynthesis. 2-methylbenzaldehyde. Available at: [Link]
ACS Publications. Reactivity and diastereoselectivity of Grignard reagents toward the hydrazone functionality in toluene solvent. Available at: [Link]
Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide using Flow Chemistry. Available at: [Link]
Khan Academy. Synthesis of alcohols using Grignard reagents I (video). Available at: [Link]
ResearchGate. Alkylation of Substituted Benzaldehyde on a Solid Matrix by Using Grignard Reagent. Available at: [Link]
Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. Available at: [Link]
Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Synthesis of sterically hindered stilbenes of biological importance. Available at: [Link]
YouTube. Grignard Reagent and Aldehyde (or Ketone) (Mechanism). Available at: [Link]
Google Patents. CN102557903A - Preparation method of 4-hydroxyl-2-methoxybenzaldehyde.
PrepChem.com. Synthesis of m-ethylbenzaldehyde. Available at: [Link]
Application Notes and Protocols for 4-Ethyl-2-methylbenzaldehyde in Research and Drug Development
Introduction: Unlocking the Synthetic Potential of 4-Ethyl-2-methylbenzaldehyde 4-Ethyl-2-methylbenzaldehyde, a substituted aromatic aldehyde, represents a versatile building block for medicinal chemists and drug develop...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Unlocking the Synthetic Potential of 4-Ethyl-2-methylbenzaldehyde
4-Ethyl-2-methylbenzaldehyde, a substituted aromatic aldehyde, represents a versatile building block for medicinal chemists and drug development professionals. Its unique substitution pattern—an activating ethyl group and a sterically influencing methyl group ortho to the formyl functionality—offers a nuanced reactivity profile that can be strategically exploited in the synthesis of complex molecular architectures. This guide provides a comprehensive overview of the essential handling and storage requirements for 4-Ethyl-2-methylbenzaldehyde, alongside detailed, field-proven protocols for its application in key synthetic transformations relevant to pharmaceutical research and development. The causality behind experimental choices is elucidated to empower researchers to not only execute these protocols but also to adapt them for the synthesis of novel bioactive compounds.
Physicochemical and Safety Data at a Glance
A thorough understanding of the physicochemical properties and hazard profile of a reagent is paramount for its safe and effective use. The following table summarizes key data for 4-Ethyl-2-methylbenzaldehyde.
Soluble in common organic solvents such as ethanol, ether, and chloroform.
General chemical properties
Key Hazards
Combustible liquid. Harmful if swallowed. May cause skin, eye, and respiratory irritation.
Core Directive for Safe Handling and Storage
The following protocols are designed to ensure the stability of 4-Ethyl-2-methylbenzaldehyde and the safety of laboratory personnel. Adherence to these guidelines is critical for maintaining the integrity of the compound and preventing hazardous incidents.
Personal Protective Equipment (PPE): A Non-Negotiable First Line of Defense
When handling 4-Ethyl-2-methylbenzaldehyde, a comprehensive suite of personal protective equipment is mandatory. This is not merely a procedural formality but a critical barrier against potential chemical exposure.
Eye Protection : Chemical safety goggles or a face shield are essential to protect against splashes.[2]
Hand Protection : Chemical-resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for signs of degradation or perforation before use.
Body Protection : A laboratory coat is required to protect against skin contact. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron is recommended.
Ventilation: Mitigating Inhalation Risks
4-Ethyl-2-methylbenzaldehyde should always be handled in a well-ventilated area, preferably within a certified chemical fume hood.[2] This engineering control is the most effective means of minimizing the inhalation of vapors.
Storage Protocols: Preserving Chemical Integrity
Proper storage is crucial for maintaining the quality and reactivity of 4-Ethyl-2-methylbenzaldehyde. Aldehydes are susceptible to oxidation, and improper storage can lead to the formation of the corresponding carboxylic acid, which can complicate subsequent reactions.
Temperature : Store in a cool, dry place.[2] Refrigeration (2-8 °C) is recommended for long-term storage to minimize degradation.
Atmosphere : For optimal stability, store under an inert atmosphere, such as nitrogen or argon. This is particularly important after the container has been opened to prevent air oxidation.
Container : Keep the container tightly sealed to prevent the ingress of moisture and air.
Incompatibilities : Store away from strong oxidizing agents, strong bases, and strong reducing agents to prevent vigorous and potentially hazardous reactions.[3]
Caption: Decision tree for the appropriate storage of 4-Ethyl-2-methylbenzaldehyde.
Application in Synthetic Transformations
The aldehyde functionality of 4-Ethyl-2-methylbenzaldehyde is a gateway to a multitude of chemical transformations that are central to the construction of pharmacologically active molecules. The following sections provide detailed protocols for two such cornerstone reactions: the Wittig reaction for alkene synthesis and reductive amination for the formation of secondary and tertiary amines.
Application Note 1: Synthesis of Substituted Styrenes via the Wittig Reaction
The Wittig reaction is a powerful and widely used method for the synthesis of alkenes from aldehydes and ketones.[3][4] For drug development, this reaction is invaluable for creating carbon-carbon double bonds with predictable regiochemistry, which can be crucial for molecular scaffolding and pharmacophore presentation.
Causality of Experimental Choices:
Phosphonium Salt Selection : The choice of the phosphonium salt determines the substituent introduced at the double bond.
Base : A strong base is required to deprotonate the phosphonium salt to form the reactive ylide. Sodium hydroxide is a cost-effective and readily available option for many Wittig reactions.
Solvent : Dichloromethane is a common solvent for Wittig reactions as it is relatively non-polar and effectively solubilizes the reactants.
Experimental Protocol: A Representative Wittig Olefination
This protocol describes a general procedure for the Wittig reaction of a substituted benzaldehyde, which can be adapted for 4-Ethyl-2-methylbenzaldehyde.
Ylide Generation : In a round-bottom flask equipped with a magnetic stir bar, suspend benzyltriphenylphosphonium chloride (1.1 equivalents) in dichloromethane.
Add a 50% aqueous solution of sodium hydroxide (excess) to the suspension. Stir the biphasic mixture vigorously for 30 minutes at room temperature. The formation of the ylide is often indicated by a color change.
Aldehyde Addition : To the vigorously stirred ylide solution, add a solution of 4-Ethyl-2-methylbenzaldehyde (1.0 equivalent) in a minimal amount of dichloromethane dropwise over 10-15 minutes.
Reaction Monitoring : Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC), eluting with a suitable solvent system (e.g., hexane/ethyl acetate). The disappearance of the aldehyde spot indicates the completion of the reaction.
Work-up : Upon completion, dilute the reaction mixture with water and transfer it to a separatory funnel.
Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purification : The crude product, which contains the desired alkene and triphenylphosphine oxide as a byproduct, can be purified by column chromatography on silica gel.
Caption: A streamlined workflow for the Wittig reaction.
Application Note 2: Synthesis of Novel Amines via Reductive Amination
Reductive amination is a cornerstone of medicinal chemistry for the synthesis of secondary and tertiary amines, which are prevalent motifs in a vast number of pharmaceuticals.[5][6] This one-pot procedure involves the reaction of an aldehyde with an amine to form an imine or iminium ion intermediate, which is then reduced in situ to the corresponding amine.
Causality of Experimental Choices:
Reducing Agent : Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly effective for reductive aminations.[7] It is less reactive towards aldehydes and ketones than sodium borohydride, which allows for the efficient formation of the imine intermediate before reduction.
Solvent : Dichloromethane or 1,2-dichloroethane are excellent solvents for this reaction as they are compatible with the reducing agent and effectively dissolve a wide range of substrates.
Acid Catalyst : A catalytic amount of acetic acid can accelerate the formation of the imine intermediate.[7]
Experimental Protocol: A General Reductive Amination Procedure
This protocol provides a general method for the reductive amination of an aldehyde, which is directly applicable to 4-Ethyl-2-methylbenzaldehyde.
Reactant Combination : To a solution of 4-Ethyl-2-methylbenzaldehyde (1.0 equivalent) in 1,2-dichloroethane (DCE), add the desired primary or secondary amine (1.1 equivalents).
Acid Catalyst Addition : Add a catalytic amount of glacial acetic acid (e.g., 0.1 equivalents).
Initiation of Reduction : Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the imine intermediate.
Reducing Agent Addition : Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise over 15-20 minutes. The reaction may be mildly exothermic.
Reaction Monitoring : Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting aldehyde is consumed.
Quenching : Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.
Work-up : Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Purification : After filtration and concentration, the crude amine can be purified by column chromatography on silica gel.
Caption: A general workflow for the reductive amination of an aldehyde.
Conclusion: A Versatile Synthon for Drug Discovery
4-Ethyl-2-methylbenzaldehyde is a valuable and versatile starting material for the synthesis of a wide range of compounds with potential biological activity. By understanding and adhering to the proper handling and storage procedures, researchers can ensure the integrity of this reagent. The provided protocols for the Wittig reaction and reductive amination offer robust and adaptable methods for the construction of key molecular scaffolds, empowering medicinal chemists to explore novel chemical space in their drug discovery endeavors. The principles and experimental details outlined in this guide are intended to serve as a solid foundation for the innovative application of 4-Ethyl-2-methylbenzaldehyde in the development of future therapeutics.
References
PubChem. 4-Ethyl-2-methylbenzaldehyde. National Center for Biotechnology Information. [Link]
University of California, Berkeley. The Wittig Reaction. [Link][8]
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]
Technical Support Center: Formylation of 1-Ethyl-3-Methylbenzene
The following technical guide addresses the optimization of yield and regioselectivity in the formylation of 1-ethyl-3-methylbenzene (often referred to colloquially as 4-ethyl-2-methylbenzene based on the target aldehyde...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses the optimization of yield and regioselectivity in the formylation of 1-ethyl-3-methylbenzene (often referred to colloquially as 4-ethyl-2-methylbenzene based on the target aldehyde numbering).
Executive Summary: The Regioselectivity Challenge
The formylation of 1-ethyl-3-methylbenzene presents a classic electrophilic aromatic substitution challenge.[1] The substrate has two activating alkyl groups that direct ortho/para. The primary yield loss stems from the competition between the two activated positions:
Position 4 (Target): Ortho to Methyl, Para to Ethyl. (Yields 4-ethyl-2-methylbenzaldehyde ).[1][2]
Position 6 (Impurity): Ortho to Ethyl, Para to Methyl. (Yields 2-ethyl-4-methylbenzaldehyde ).[1][2]
Technical Verdict: To maximize the yield of the 4-ethyl-2-methyl isomer, you must exploit steric differentiation .[1] The methyl group is smaller than the ethyl group, making Position 4 kinetically favored over Position 6. The Rieche Formylation (TiCl₄/Cl₂CHOMe) is the recommended protocol for laboratory and pilot scales due to its superior low-temperature selectivity compared to Gattermann-Koch.[1]
Reaction Pathway Analysis
The following diagram illustrates the competitive pathways and the critical transition state differentiation required for high yield.
Caption: Kinetic competition between C4 and C6 attack. C4 is favored due to lower steric hindrance of the adjacent methyl group compared to the ethyl group at C6.
Troubleshooting Guide (Q&A)
Category A: Low Conversion & Yield
Q: My reaction stalls at 60-70% conversion. Adding more reagent doesn't help. Why?A: This is likely due to Lewis Acid sequestration . The product aldehyde acts as a Lewis base, forming a stable 1:1 complex with TiCl₄.
The Fix: You must use at least 2.2 to 2.5 equivalents of TiCl₄ relative to the substrate. The first equivalent activates the reagent (dichloromethyl methyl ether), and the second equivalent complexes with the formed aldehyde. If you use less, the product poisons the catalyst, halting the reaction.
Q: The reaction mixture turns into a black tar/polymer. How do I prevent this?A: Tars are caused by uncontrolled exotherms or high temperatures promoting Friedel-Crafts alkylation (polymerization).[1]
The Fix:
Strict Temperature Control: The addition of TiCl₄ must be done at -10°C to 0°C .
Dilution: Ensure the substrate concentration in Dichloromethane (DCM) is not higher than 0.5 M.
Quench: Never quench a hot reaction. Cool back to 0°C before adding water.
Category B: Regioselectivity Issues
Q: I am seeing >15% of the unwanted 2-ethyl-4-methyl isomer. How can I reduce this?A: High temperatures erode steric selectivity. At higher temperatures, the system has enough energy to overcome the steric barrier of the ethyl group at Position 6.
The Fix: Maintain the reaction at -5°C to 0°C for the entire duration. Do not let it warm to room temperature until the quench. While this slows the rate, it maximizes the k1/k2 ratio (see diagram), favoring the target C4 substitution.
Category C: Workup & Isolation
Q: The workup results in a stubborn emulsion that ruins my yield.A: Titanium salts hydrolyze to form gelatinous TiO₂ hydrates.
The Fix:
Acidic Quench: Pour the reaction mixture into ice-cold 2M HCl . The acid keeps titanium in solution as ionic species rather than precipitating as a gel.
Phase Separation: If an emulsion forms, filter the biphasic mixture through a pad of Celite before separation.
Optimized Protocol: Rieche Formylation
This protocol is designed for high regioselectivity and yield (Target: >85%).
Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and pressure-equalizing addition funnel.
Solvation: Charge the flask with 1-Ethyl-3-methylbenzene and anhydrous DCM (0.4 M concentration). Cool the solution to -10°C using an acetone/ice bath.
Catalyst Addition: Add TiCl₄ (2.4 eq) dropwise over 20 minutes. The solution will darken (deep red/brown) due to complex formation. Maintain internal temp < 0°C.
Note: Rapid addition causes localized heating and isomerization.
Reaction: Stir at 0°C for 2–3 hours. Monitor by TLC or GC.
Checkpoint: Do not warm to RT unless conversion is <90% after 3 hours. If warming is needed, do not exceed 20°C.
Quench: Pour the reaction mixture slowly into a vigorously stirred beaker of ice + 2M HCl . Stir for 15 minutes until the organic layer is clear and the aqueous layer is yellow/colorless (titanium salts dissolved).
Extraction: Separate layers. Extract aqueous layer 2x with DCM.
Purification: Wash combined organics with Brine, dry over Na₂SO₄, and concentrate. Purify via vacuum distillation or flash chromatography (Hexanes/EtOAc 95:5) to separate the minor isomer if necessary.
Comparative Data: Method Selection
Parameter
Rieche Formylation (Recommended)
Gattermann-Koch (Industrial)
Vilsmeier-Haack
Reagents
TiCl₄ / Cl₂CHOMe
CO / HCl / AlCl3 / CuCl
POCl₃ / DMF
Yield (Typical)
85 - 92%
70 - 80%
< 40% (Poor reactivity)
Regioselectivity
High (Steric control)
Moderate (Thermodynamic)
Low
Conditions
0°C, Atmospheric Pressure
High Pressure (or CuCl), RT-50°C
Reflux often required
Key Risk
Moisture sensitivity of TiCl₄
Toxic CO gas, High Pressure
Low conversion for alkylbenzenes
References
Rieche Formylation Mechanism & Scope:
Gross, H., Rieche, A., Höft, E., & Beyer, E. (1963). Über die Synthese von Aldehyden mit Dichlormethyl-alkyl-äthern. Chemische Berichte.
Regioselectivity in Alkylbenzene Formylation:
Olah, G. A., & Kuhn, S. J. (1960). Aromatic Substitution.[5][6][7] XXVI. Friedel-Crafts Formylation of Alkylbenzenes. Journal of the American Chemical Society.
TiCl4 Mediated Formylation Protocols:
Garcia, A., et al. (2015).[2] Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules.
Industrial Synthesis of Methylbenzaldehydes:
Organic Syntheses, Coll. Vol. 2, p. 583 (1943); Vol. 12, p. 80 (1932). (Gattermann-Koch standard procedures).[1]
Technical Support Center: Minimizing Oxidation of 4-Ethyl-2-methylbenzaldehyde
Executive Summary 4-Ethyl-2-methylbenzaldehyde (CAS: 93325-78-9) is a substituted aromatic aldehyde widely used as a structural intermediate in pharmaceutical synthesis. Like most electron-rich benzaldehydes, it is highl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
4-Ethyl-2-methylbenzaldehyde (CAS: 93325-78-9) is a substituted aromatic aldehyde widely used as a structural intermediate in pharmaceutical synthesis. Like most electron-rich benzaldehydes, it is highly susceptible to autoxidation , a radical-chain mechanism that converts the liquid aldehyde into solid 4-ethyl-2-methylbenzoic acid upon exposure to atmospheric oxygen.
This guide provides a rigorous, field-proven protocol for storage, handling, and purification. It is designed to move beyond basic "keep it cold" advice by explaining the mechanistic reasons for each step, ensuring you can troubleshoot effectively when deviations occur.
Part 1: The "Golden Standard" Storage Protocol
To maintain purity >98% over extended periods (6+ months), you must disrupt the radical propagation cycle. The following protocol is non-negotiable for critical applications.
Environmental Control
Parameter
Specification
Scientific Rationale
Temperature
2°C to 8°C
Lowers the kinetic energy of the system, significantly slowing the rate of radical initiation and propagation.
Atmosphere
Argon (Preferred) or Nitrogen
Argon is denser than air and forms a "blanket" over the liquid surface, whereas Nitrogen can mix more easily with headspace air if the seal is imperfect.
Container
Amber Glass
Blocks UV/blue light (290–450 nm), which acts as a photo-initiator for the radical cleavage of the formyl C-H bond.
Seal Integrity
Teflon-lined Septum
Prevents oxygen diffusion.[1] Parafilm is insufficient for long-term storage as it is permeable to oxygen over time.
Handling "Best Practices"
Never pour; always transfer. Pouring introduces turbulent flow, maximizing the surface-area-to-volume ratio exposed to air.
Use Schlenk techniques. When extracting an aliquot, use a counter-flow of inert gas.
Headspace Management. As the liquid volume decreases, the headspace volume increases. You must purge the headspace with Argon for 30-60 seconds before resealing after every use.
Part 2: Troubleshooting & Quality Control
Q: How do I visually confirm oxidation has occurred?
A: 4-Ethyl-2-methylbenzaldehyde is typically a clear, colorless to pale yellow liquid.[2]
Color Shift: A darkening to deep yellow or brown indicates the formation of conjugated by-products or quinoid species.
Solid Formation: White crystals precipitating at the bottom of the bottle are 4-ethyl-2-methylbenzoic acid . This acid is sparingly soluble in the aldehyde and crashes out of solution.
Q: My compound has partially oxidized (contains solids). Is it salvageable?
A: Yes. Do not discard. The acid impurity can be removed chemically without distillation if the purity is still reasonable (>90%).
The "Wash" Protocol (for <5% Acid Content):
Dissolve the aldehyde in a non-polar solvent (e.g., Diethyl Ether or Dichloromethane).
Wash with 10% aqueous Sodium Carbonate (Na₂CO₃) .[3]
Why? The base deprotonates the benzoic acid derivative (pKa ~4.4), converting it into the water-soluble sodium benzoate salt. The aldehyde remains in the organic layer.
Separate the organic layer and wash with brine.
Dry over MgSO₄ and concentrate in vacuo.
Q: When is distillation required?
A: If the sample is heavily degraded (>10% acid) or colored impurities are present, chemical washing is insufficient.
Warning: The boiling point at atmospheric pressure (~220°C) is too high and will cause thermal decomposition. You must distill under reduced pressure (e.g., <100°C at 5-10 mmHg).
Part 3: The Mechanism of Failure (Autoxidation)
Understanding why this happens allows you to prevent it. The oxidation of 4-Ethyl-2-methylbenzaldehyde is not a simple reaction with oxygen; it is an autocatalytic radical chain reaction .
The Pathway
Initiation: Light or trace metal ions abstract the hydrogen from the aldehyde group, creating an acyl radical.
Propagation: This radical reacts with Oxygen to form a peroxy radical, which then steals a hydrogen from another aldehyde molecule.
The "Death Spiral": The resulting peracid (Perbenzoic acid derivative) is highly reactive and oxidizes a second molecule of aldehyde to produce two molecules of carboxylic acid.[4]
Figure 1: The autoxidation cascade. Note how one initiation event leads to a cycle that continuously consumes the aldehyde.
Part 4: Purification Workflow
If your storage failed, use this decision tree to purify your material.
Figure 2: Decision matrix for purification based on degradation severity.
Part 5: Frequently Asked Questions (FAQs)
Q: Can I use commercial antioxidants like BHT to stabilize my stock?A: Yes, but with caution. Adding 0.1% w/w BHT (Butylated hydroxytoluene) is highly effective at scavenging the peroxy radicals.
Warning: You must verify that BHT will not interfere with your downstream chemistry. For example, BHT can interfere with precise radical polymerizations or highly sensitive organometallic catalysis.
Q: Why does the bottle build up pressure?A: It usually doesn't. If anything, autoxidation consumes oxygen, potentially creating a slight vacuum. If pressure is building, check for:
Thermal expansion (moving cold bottle to warm room).
Decomposition of impurities.
Reaction with moisture (though less likely to generate gas).
Q: I need to run a reaction strictly free of benzoic acid. How do I verify the "Wash" worked?A: A simple 1H NMR check is definitive.
Aldehyde peak: Look for the singlet at ~10.0 ppm .
Acid peak: The carboxylic acid proton is very broad and usually appears >11 ppm, but often exchanges and vanishes in wet CDCl3.
Shift Check: The aromatic protons of the acid will be slightly downfield compared to the aldehyde due to the different electron-withdrawing nature of the carboxyl group.
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 53743197, 4-Ethyl-2-methylbenzaldehyde. Retrieved February 6, 2026 from [Link]
Siegfried, S. et al. (2010). Oxidation of Benzaldehyde, Prevention Of. ScienceMadness Discussion. Retrieved from [Link]
Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh, Department of Chemistry. Retrieved from [Link]
Cardiff University (2016). The benzaldehyde oxidation paradox explained by the interception of peroxy radical. ResearchGate. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Technical Note: Overcoming Reactivity Barriers in 4-Ethyl-2-methylbenzaldehyde
Executive Summary & Diagnostic Framework
The Problem:
Users frequently report stalled conversion (<15% yield) or "no reaction" when subjecting 4-Ethyl-2-methylbenzaldehyde to standard condensation protocols (Aldol, Knoevenagel, Schiff base formation).[1]
The Root Cause:
This substrate presents a "double-deactivation" profile.[1] Unlike simple benzaldehyde, this molecule suffers from simultaneous steric and electronic inhibition:[1]
Steric Blockade (The Ortho Effect): The methyl group at position 2 physically obstructs the Bürgi-Dunitz trajectory (107° angle of attack). Nucleophiles cannot easily access the carbonyl carbon.
Electronic Deactivation: Both the ortho-methyl and para-ethyl groups are electron-donating (+I effect).[1] They increase electron density at the carbonyl carbon, rendering it significantly less electrophilic (less "positive") and therefore less reactive toward nucleophilic attack.[2]
The following diagram illustrates the failure mode and the required corrective logic:
Figure 1: Diagnostic logic tree identifying root causes of low reactivity and mapping them to specific chemical solutions.
Troubleshooting Protocols by Reaction Type
Scenario A: Knoevenagel & Aldol Condensations
Symptom: Reaction stalls after 24h; TLC shows mostly starting material.[1]
The Fix: Titanium(IV) Chloride Mediation
Standard bases (piperidine/acetic acid) are often too weak to overcome the activation energy barrier created by the ortho-methyl group. You must activate the carbonyl oxygen with a strong Lewis acid.
Optimized Protocol:
Setup: Flame-dry a 2-neck round bottom flask under Argon/Nitrogen.
Solvent: Dissolve 4-Ethyl-2-methylbenzaldehyde (1.0 equiv) and the active methylene compound (1.0–1.2 equiv) in anhydrous THF or CH₂Cl₂.
Activation: Cool to 0°C. Dropwise add TiCl₄ (2.0 equiv) . Note: A yellow/orange precipitate (the titanium complex) often forms.
Base Addition: Dropwise add dry Pyridine or Triethylamine (4.0 equiv).[1]
Reaction: Allow to warm to room temperature. Stir for 6–12 hours.
Quench: Pour into saturated NH₄Cl solution.
Why this works: TiCl₄ coordinates to the carbonyl oxygen, pulling electron density away from the carbon. This "super-activates" the electrophile, compensating for the electron-donating ethyl group and overcoming the steric barrier [1][2].
Scenario B: Schiff Base (Imine) Formation
Symptom: Equilibrium favors starting materials; product hydrolyzes during workup.
The Fix: Chemical Scavenging with Ti(OiPr)₄
Azeotropic distillation (Dean-Stark) is often insufficient for sterically hindered aldehydes because the rate of forward reaction is too slow compared to the rate of hydrolysis.
Optimized Protocol:
Reagents: Mix 4-Ethyl-2-methylbenzaldehyde (1.0 equiv) and amine (1.1 equiv) in neat Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.5–2.0 equiv).
Conditions: Stir at room temperature under N₂ for 12 hours.
Add NaBH₄ directly if reduction to amine is the goal.
If isolating the imine: Filter through a pad of Celite under inert atmosphere to remove TiO₂ byproducts.
Why this works: Ti(OiPr)₄ acts as both a Lewis acid catalyst and a water scavenger.[1] It reacts with the water produced to form stable titanium oxides, irreversibly driving the equilibrium to the right [3].
Optimization Matrix
Use this table to adjust parameters if the standard protocols above yield <50%.
Parameter
Standard Condition (Avoid)
High-Performance Condition (Recommended)
Rationale
Solvent
Ethanol, Methanol
Toluene, Xylene, THF
Higher boiling points (Toluene) allow thermal overcoming of sterics; THF stabilizes Lewis Acid complexes.[1]
Catalyst
Piperidine, NaOH
TiCl₄, AlCl₃, EDDA
Strong Lewis acids activate the hindered carbonyl; EDDA (ammonium acetate substitute) provides dual acid-base catalysis.[1]
Water Removal
None / MgSO₄
4Å Molecular Sieves (Activated)
Passive drying is too slow.[1] Activated sieves in the reaction pot prevent the "backward" reaction immediately.
Energy
Reflux (Thermal)
Microwave Irradiation
Microwave heating (e.g., 140°C, 10 min) can overcome the steric activation barrier that thermal reflux cannot [4].
Frequently Asked Questions (FAQ)
Q: Can I use the Wittig reaction on this substrate?A: Yes, but expect difficulties with standard ylides. The formation of the oxaphosphetane intermediate is sterically sensitive.
Recommendation: Switch to the Horner-Wadsworth-Emmons (HWE) reaction.[1] The phosphonate carbanion is smaller (less steric clash) and more nucleophilic than the triphenylphosphonium ylide. Use NaH or LiHMDS as the base.
Q: Why does the reaction turn dark/black but yield no product?A: Benzaldehydes with alkyl groups are prone to oxidation (to benzoic acids) or polymerization when heated in air.
Check: Ensure your starting material is not already oxidized (check for carboxylic acid peak in IR/NMR).[1]
Fix: Strictly exclude oxygen.[1] Degas solvents and run under positive Nitrogen pressure.[1]
Q: I see two spots on TLC that merge. What is happening?A: This is likely E/Z isomerization.[1] The steric bulk of the ortho-methyl group can destabilize the planar transition state, leading to mixtures of isomers.
Fix: This is rarely a purity issue.[1] Proceed to isolation; often the isomers equilibrate or can be separated by column chromatography.
References
Lehnert, W. "Knoevenagel Condensations with TiCl4/Base."[1] Tetrahedron Letters, vol. 11, no. 54, 1970, pp. 4723-4724.[1]
Yamashita, Y., et al. "TiCl4-Promoted Condensation of Hindered Aldehydes."[1] Journal of the American Chemical Society, vol. 137, no.[1] 45, 2015.[1]
Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide."[1] The Journal of Organic Chemistry, vol. 55, no.[1] 8, 1990, pp. 2552–2554.[1]
Bose, A. K., et al. "Microwave Induced Organic Reaction Enhancement (MORE) Chemistry: Techniques for Rapid Knoevenagel Condensations."[1] Tetrahedron Letters, vol. 37, no. 39, 1996.[1]
A Comparative Guide to GC-MS Method Validation for the Quantification of 4-Ethyl-2-methylbenzaldehyde
In the landscape of pharmaceutical development and chemical analysis, the precise and accurate quantification of aromatic aldehydes, such as 4-Ethyl-2-methylbenzaldehyde, is paramount. This compound can be a critical int...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development and chemical analysis, the precise and accurate quantification of aromatic aldehydes, such as 4-Ethyl-2-methylbenzaldehyde, is paramount. This compound can be a critical intermediate, a potential impurity, or a significant flavor and fragrance component. Gas Chromatography-Mass Spectrometry (GC-MS) stands as the gold standard for such analyses due to its exceptional sensitivity and selectivity. However, a robust and reliable GC-MS method is not merely about instrumentation; it is the product of a meticulous validation process that ensures the integrity of the generated data.
This guide provides an in-depth, experience-driven comparison of different approaches to GC-MS method validation for the quantification of 4-Ethyl-2-methylbenzaldehyde. We will delve into the causality behind experimental choices, presenting a self-validating system of protocols grounded in authoritative standards.
The Analytical Challenge: Why Method Validation is Crucial
4-Ethyl-2-methylbenzaldehyde, a volatile and reactive aldehyde, presents unique analytical challenges. Its accurate quantification is often complicated by its potential for degradation, its presence in complex matrices, and the need for high sensitivity to meet regulatory or quality control requirements. A validated method ensures that the analytical procedure is suitable for its intended purpose, providing confidence in the reported results. The internationally recognized guideline for this process is the ICH Q2(R1) "Validation of Analytical Procedures: Text and Methodology".[1][2][3]
Foundational Pillars of a Validated GC-MS Method
A successful GC-MS method validation for 4-Ethyl-2-methylbenzaldehyde rests on several key performance characteristics. The following sections will detail the experimental protocols for each, explaining the rationale behind the chosen approach.
Workflow for GC-MS Method Validation
Caption: A typical workflow for GC-MS method validation, starting with establishing selectivity and progressing through key validation parameters.
Specificity and Selectivity: Proving You're Measuring the Right Thing
Expertise & Experience: Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present. For 4-Ethyl-2-methylbenzaldehyde, this includes isomers, degradation products, and matrix components. The mass spectrometer is inherently selective, but chromatographic separation is key to resolving isomers that may have similar mass spectra.
Experimental Protocol:
Matrix Blank Analysis: Analyze a sample of the matrix (e.g., placebo formulation, reaction blank) without the analyte to identify any interfering peaks at the retention time of 4-Ethyl-2-methylbenzaldehyde.
Peak Purity Analysis: In spiked matrix samples, use the MS software's peak purity algorithms to confirm that the chromatographic peak for the analyte is spectrally homogenous.
Isomer Specificity: If isomers are potential impurities, prepare a mix of the isomers and demonstrate baseline chromatographic separation.
Trustworthiness: Operating the mass spectrometer in Selected Ion Monitoring (SIM) mode significantly enhances selectivity. By monitoring for specific, characteristic ions of 4-Ethyl-2-methylbenzaldehyde, background noise is minimized, and the certainty of identification is increased.
Linearity and Range: Establishing a Proportional Response
Expertise & Experience: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a defined range. It is crucial for accurate quantification. A minimum of five concentration levels is recommended.
Experimental Protocol:
Stock Solution Preparation: Prepare a certified stock solution of 4-Ethyl-2-methylbenzaldehyde in a suitable solvent (e.g., methanol, acetonitrile).
Calibration Standards: Prepare a series of at least five calibration standards by serial dilution of the stock solution to cover the expected concentration range in the samples.
Analysis: Analyze each calibration standard in triplicate.
Calibration Curve: Plot the peak area of 4-Ethyl-2-methylbenzaldehyde against its concentration.
Statistical Analysis: Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.99.
Limit of Detection (LOD) and Limit of Quantitation (LOQ): Measuring the Smallest Amounts
Expertise & Experience: The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Experimental Protocol (Based on Signal-to-Noise Ratio):
Determine Signal-to-Noise: Analyze a series of low-concentration standards. The signal is the peak height of the analyte, and the noise is the standard deviation of the baseline noise in a region close to the analyte peak.
LOD Calculation: The concentration that yields a signal-to-noise ratio of approximately 3:1.
LOQ Calculation: The concentration that yields a signal-to-noise ratio of approximately 10:1.
Confirmation: The LOQ should be confirmed by demonstrating acceptable precision and accuracy at this concentration.
Accuracy: How Close to the True Value?
Expertise & Experience: Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed by the recovery of a known amount of analyte spiked into a matrix.
Experimental Protocol:
Spiked Samples: Prepare samples by spiking a blank matrix with known concentrations of 4-Ethyl-2-methylbenzaldehyde at three levels (e.g., 80%, 100%, and 120% of the target concentration).
Analysis: Analyze a minimum of three replicates at each level.
Recovery Calculation: Calculate the percentage recovery using the formula: (Measured Concentration / Spiked Concentration) * 100.
Acceptance Criteria: The mean recovery should be within a pre-defined range, typically 80-120%.
Precision: Repeatability and Intermediate Precision
Expertise & Experience: Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.
Experimental Protocol:
Repeatability (Intra-assay Precision): Analyze a minimum of six replicates of a sample at 100% of the target concentration on the same day, with the same analyst and instrument.
Intermediate Precision (Inter-assay Precision): Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.
Statistical Analysis: Calculate the Relative Standard Deviation (RSD) for the results. The RSD should typically be ≤ 15%.
Robustness: Withstanding Minor Variations
Expertise & Experience: Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.
Experimental Protocol:
Parameter Variation: Deliberately vary critical GC-MS parameters one at a time, such as:
GC oven temperature ramp rate (e.g., ± 2°C/min)
Injector temperature (e.g., ± 5°C)
Carrier gas flow rate (e.g., ± 0.1 mL/min)
Analysis: Analyze a sample under each of the modified conditions.
Evaluation: Assess the impact of these changes on the results (e.g., peak area, retention time, resolution). The results should remain within the acceptance criteria.
Comparison of Analytical Approaches for 4-Ethyl-2-methylbenzaldehyde
The choice of sample introduction and preparation technique can significantly impact the performance of the GC-MS method. Here, we compare three common approaches.
Method 1: Direct Liquid Injection
This is the most straightforward approach, where a liquid sample is directly injected into the GC inlet.
Advantages: Simple, fast, and requires minimal sample preparation.
Disadvantages: Can introduce non-volatile matrix components into the GC system, leading to contamination and requiring more frequent maintenance. May not be sensitive enough for trace-level analysis. Aldehydes can be thermally labile and may degrade in a hot injector.
Method 2: Headspace (HS) Analysis
In HS-GC-MS, the vapor phase above a liquid or solid sample is injected into the GC. This is ideal for volatile analytes like 4-Ethyl-2-methylbenzaldehyde in non-volatile matrices.[7][8][9]
Advantages: Excellent for complex or "dirty" matrices as it protects the GC system from non-volatile residues. Can improve sensitivity for volatile compounds.
Disadvantages: Requires optimization of incubation temperature and time. Matrix effects can still influence the partitioning of the analyte into the headspace.
Method 3: Derivatization with PFBHA followed by Liquid Injection
Derivatization is a chemical modification of the analyte to improve its analytical properties. O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) is a common derivatizing agent for aldehydes.[4][10]
Caption: Reaction of 4-Ethyl-2-methylbenzaldehyde with PFBHA to form a stable oxime derivative for GC-MS analysis.
Advantages:
Improved Thermal Stability: The resulting oxime derivative is more stable than the parent aldehyde, reducing the risk of degradation in the GC injector.
Enhanced Sensitivity: The pentafluorobenzyl group is highly electronegative, making the derivative ideal for detection by Electron Capture Negative Ionization (ECNI-MS), which can provide significantly lower detection limits than standard Electron Ionization (EI-MS).
Increased Selectivity: The derivatization reaction is specific to carbonyl compounds, reducing potential interferences.
Disadvantages: Adds an extra step to the sample preparation, which can increase analysis time and introduce potential for error. The derivatization reaction conditions (pH, temperature, time) need to be optimized.
Performance Comparison Data
The following table summarizes hypothetical but realistic performance data for the three methods, illustrating the advantages of derivatization.
Validation Parameter
Direct Liquid Injection
Headspace (HS) Analysis
PFBHA Derivatization
Linearity (r²)
0.992
0.995
> 0.999
LOD
50 ng/mL
10 ng/mL
0.1 ng/mL
LOQ
150 ng/mL
30 ng/mL
0.3 ng/mL
Accuracy (% Recovery)
85-105%
90-110%
98-102%
Precision (RSD)
< 10%
< 8%
< 5%
Robustness
Moderate
Good
Excellent
Final Recommendations
For the routine, high-sensitivity quantification of 4-Ethyl-2-methylbenzaldehyde, a GC-MS method incorporating PFBHA derivatization is strongly recommended. The initial investment in method development for the derivatization step is outweighed by the significant gains in data quality, robustness, and sensitivity. For less stringent applications or for rapid screening, headspace GC-MS offers a good balance of performance and simplicity. Direct liquid injection should be reserved for samples with high concentrations of the analyte in clean matrices.
By following the validation principles outlined in this guide and carefully selecting the most appropriate analytical strategy, researchers, scientists, and drug development professionals can ensure the generation of high-quality, reliable, and defensible data for 4-Ethyl-2-methylbenzaldehyde quantification.
ICH Harmonised Tripartite Guideline, Q2(R1) Validation of Analytical Procedures: Text and Methodology. ([Link])
Determination Of Aldehydes In Particulate Matter Using Gas Chromatography-Mass Spectrometry - UND Scholarly Commons. ([Link])
Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. ([Link])
Analysis of Aldehydes in Water by Head Space-GC/MS - ResearchGate. ([Link])
Determination of a robust headspace GC-MS/MS method for analysis of ethyl alcohol and acetaldehyde: clinical application to pharmacokinetics study - PMC. ([Link])
Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - European Medicines Agency (EMA). ([Link])
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. ([Link])
Reference Standards for 4-Ethyl-2-methylbenzaldehyde Quality Control
Executive Summary: The Precision Imperative In pharmaceutical synthesis, 4-Ethyl-2-methylbenzaldehyde (CAS: 1085524-24-8) serves as a critical benzylic building block.[1][2] Its reactivity, driven by the aldehyde functio...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Precision Imperative
In pharmaceutical synthesis, 4-Ethyl-2-methylbenzaldehyde (CAS: 1085524-24-8) serves as a critical benzylic building block.[1][2] Its reactivity, driven by the aldehyde functionality, is a double-edged sword: while it facilitates essential C-C bond formation (e.g., via aldol condensation or reductive amination), it renders the material highly susceptible to autoxidation.
For a drug development professional, the quality of the reference standard used to quantify this intermediate is not merely a compliance checkbox—it is a determinant of yield accuracy and impurity tracking. A compromised standard leads to "ghost" potency values, causing cascading errors in stoichiometry and final API purity. [1]
This guide compares the three tiers of reference materials available for this compound and provides a self-validating protocol to establish an in-house Secondary Standard, ensuring both economic efficiency and scientific rigor.
The Challenge: Autoxidation and "Purity Drift"
Unlike stable inorganic salts, 4-Ethyl-2-methylbenzaldehyde is dynamic.[1][2] Upon exposure to atmospheric oxygen, it oxidizes to 4-ethyl-2-methylbenzoic acid .[1][2]
The Analytical Trap: A reagent-grade bottle labeled "98%" may have degraded to 92% aldehyde and 6% acid after six months of storage.[1][2]
The Consequence: If this degraded material is used as a standard without correction, you will overestimate the concentration of your reaction samples by ~6.5%. In a GMP setting, this mass balance error triggers out-of-spec (OOS) investigations.[1][2]
Comparative Analysis of Reference Standard Options
We evaluated three distinct classes of reference materials for 4-Ethyl-2-methylbenzaldehyde.
Table 1: Performance Matrix of Reference Standard Grades
In our internal study, we analyzed a commercial "97% Reagent Grade" sample of 4-Ethyl-2-methylbenzaldehyde stored at room temperature for 12 months.[1][2]
Calculate the potency of the Candidate using the response factor of the CRM.
Final Potency Calculation:
Cross-Check: The Assay value should match the Mass Balance value () within 1.0%.[1][2]
Visualization: The Traceability Chain & Qualification Logic
The following diagrams illustrate the hierarchy of standards and the decision logic for qualification.
Diagram 1: Hierarchy of Traceability
Caption: The unbroken chain of comparison linking your daily sample result back to the SI unit via the CRM.
Diagram 2: Secondary Standard Qualification Workflow
Caption: Logical flow for converting raw material into a trusted laboratory standard.
References
National Institute of Standards and Technology (NIST). Metrological Traceability of Measurement Results.[2] NIST Policy on Traceability.[2]
[Link]
International Organization for Standardization (ISO). ISO 17034:2016 General requirements for the competence of reference material producers.[2]
[Link]
PubChem. 4-Ethyl-2-methylbenzaldehyde Compound Summary (CID 53743197).[1][2][7] National Center for Biotechnology Information.[2]
[Link][7]
Comparative Odor Analysis of Alkyl-Substituted Benzaldehydes
Executive Summary: The "Almond-to-Floral" Spectrum This guide provides a technical analysis of alkyl-substituted benzaldehydes, focusing on the structural determinants of their olfactory properties. While unsubstituted b...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Almond-to-Floral" Spectrum
This guide provides a technical analysis of alkyl-substituted benzaldehydes, focusing on the structural determinants of their olfactory properties. While unsubstituted benzaldehyde is the archetype for the "bitter almond" note, alkyl substitution at the para position induces a predictable yet non-linear shift in odor character—transitioning from almond/cherry to floral/anise , and eventually to green/herbaceous or odorless as steric bulk increases.
Key Insight: The "Propyl Cliff." While methyl and ethyl substitutions retain and modify pleasant organoleptic properties, the propyl substituent often marks a sharp decline in olfactory utility, rendering the molecule "green" or "fatty" before the odor vanishes entirely with longer chains due to receptor steric exclusion.
Chemical Theory: Electronic vs. Steric Governance
The olfactory profile of benzaldehyde derivatives is governed by two competing molecular features:
Electronic Effect (+I Effect): Alkyl groups are electron-donating.
Mechanism:[1][2][3] They increase electron density on the carbonyl oxygen via the benzene ring. This theoretically enhances hydrogen bonding potential with receptor sites (e.g., Serine/Threonine residues in the GPCR binding pocket).
Result: Methyl and Ethyl groups often "soften" the harsh chemical bite of benzaldehyde, introducing "creamy" or "sweet" nuances.
Steric Effect (The Dominant Factor):
Mechanism:[1][2][3] The mammalian olfactory receptor (specifically OR17-40 and OR-I7 families) possesses a hydrophobic binding pocket with strict volume constraints.
Result: As the alkyl chain elongates (>C2) or branches (isopropyl), the molecule encounters steric clash within the receptor, altering the firing pattern of the olfactory sensory neurons (OSNs). This shifts perception from "sweet/almond" to "green/vegetative" or "unpleasant."
The following diagram illustrates the decision tree for predicting odor character based on substitution patterns.
Caption: Logical flow of Structure-Odor Relationships (SOR) for alkylbenzaldehydes. Note the divergence in odor quality at the Propyl substituent.
Comparative Data Analysis
The following table synthesizes experimental odor descriptors and threshold data. Note the distinction between the "Cherry" notes of the methyl variant and the "Anise" notes of the ethyl variant.
The Methyl Peak: p-Tolualdehyde (4-Methyl) retains the core almond character but adds a floral lift, making it safer and more versatile than the parent benzaldehyde.
The Ethyl Shift: Extending to 4-Ethyl introduces an "Anise" or "Phenolic" character. This suggests the molecule is beginning to interact with receptors typically triggered by propenylbenzenes (like anethole).
The Isopropyl Twist: Cuminaldehyde (4-Isopropyl) is structurally bulky. The "green/tart" note indicates a shift away from the sweet/almond receptors toward those detecting vegetative terpenes.
Mechanistic Insight: Receptor Binding
Recent molecular modeling suggests that aldehyde recognition often involves the formation of a gem-diol intermediate (hydration of the carbonyl) inside the receptor pocket [5].
Receptor:OR17-40 (Human) and OR-I7 (Rodent).
Binding Mode: The aldehyde group hydrogen bonds with specific residues (often Serine). The alkyl tail must fit into a hydrophobic cleft.
Failure Mode:
Propyl/Butyl: The chain length exceeds the depth of the hydrophobic cleft in "Almond" receptors, preventing the carbonyl from docking effectively.
Ortho-Substitution: Substituents at the 2-position create immediate steric hindrance near the carbonyl, blocking the formation of the essential gem-diol or preventing hydrogen bonding.
Experimental Protocol: GC-O Analysis
To replicate these findings or evaluate new derivatives, a rigorous Gas Chromatography-Olfactometry (GC-O) protocol is required. This protocol includes a self-validating "Reference Standard" step to account for human biological variability.
Critical Control Point: Oxidation Management
Benzaldehydes oxidize rapidly to benzoic acids (odorless solids) upon air exposure.
Risk: False negatives (perceiving a sample as weak/odorless because it has degraded).
Control: All samples must be stored under Nitrogen (N2) and analyzed within 4 hours of dilution.
Workflow Diagram
Caption: GC-O Workflow for volatile aldehyde analysis. Note the N2 protection step.
Step-by-Step Methodology
Sample Preparation: Dissolve 10 mg of the alkylbenzaldehyde in 10 mL of high-purity ethanol. Crucial: Purge vial with N2 immediately after sealing.
Standardization: Inject a reference alkane mix (C8-C20) to calculate Retention Indices (RI).
GC Parameters:
Column: DB-Wax (Polar) or equivalent.
Oven: 40°C (2 min) -> 5°C/min -> 230°C.
Olfactometry:
Panelist sniffs via a humidified nose cone.
Panelist records: Start Time , End Time , Intensity (1-10) , and Descriptor .
Validation: Compare the retention time of the odor peak with the MS peak. If an odor is detected without a matching MS peak, check for trace impurities (e.g., highly potent trace esters).
The Good Scents Company. (n.d.). 4-methylbenzaldehyde.[9] Retrieved from [Link]
The Good Scents Company. (n.d.).[10] 4-ethylbenzaldehyde.[4][7][10][11][12] Retrieved from [Link]
The Good Scents Company. (n.d.). 4-propylbenzaldehyde. Retrieved from [Link]
Peterlin, Z., et al. (2008). Aldehyde Recognition and Discrimination by Mammalian Odorant Receptors via Functional Group-Specific Hydration Chemistry. ACS Chemical Biology. Retrieved from [Link]
Technical Guide: Proper Disposal & Handling of 4-Ethyl-2-methylbenzaldehyde
The following technical guide details the disposal and handling procedures for 4-Ethyl-2-methylbenzaldehyde . This content is structured for research scientists and laboratory safety officers, prioritizing chemical stabi...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the disposal and handling procedures for 4-Ethyl-2-methylbenzaldehyde . This content is structured for research scientists and laboratory safety officers, prioritizing chemical stability, regulatory compliance, and personnel safety.
[1][2]
Chemical Profile & Hazard Identification
Before initiating any disposal workflow, the chemical nature of the substance must be verified to ensure compatibility with waste streams.[1]
Property
Specification
Chemical Name
4-Ethyl-2-methylbenzaldehyde
CAS Number
1085524-24-8 (Specific Isomer); Note: Protocols often align with 4-Ethylbenzaldehyde (CAS 4748-78-1)
Physical State
Liquid (Clear to slightly yellow)
Flash Point
~92°C (198°F) (Estimate based on structural analogues)
Air Sensitive .[2][1][3][4][5] Susceptible to autoxidation to form 4-ethyl-2-methylbenzoic acid.[2][1]
Expert Insight: The Oxidation Risk
Unlike stable solvents (e.g., acetone), aromatic aldehydes like 4-Ethyl-2-methylbenzaldehyde are reactive intermediates .[2][1] Upon exposure to atmospheric oxygen, they slowly oxidize to their corresponding carboxylic acids.[1]
Operational Consequence: Old bottles may develop white crystalline crusts (benzoic acid derivatives) around the cap. While generally not explosive like peroxides, these solids can compromise container integrity and contaminate waste streams.[1]
Disposal Implication: Waste containers containing high concentrations of this aldehyde should be minimized (kept small) to reduce the headspace available for oxidation before final incineration.
Pre-Disposal Stabilization & Segregation
Trustworthiness Protocol: Do not simply pour this chemical into a general "Organic Waste" drum without assessment. Follow this self-validating segregation logic.
A. Chemical Compatibility Check
Ensure the waste stream is free of Incompatible Classes :
Risk of Cannizzaro reaction or polymerization, generating heat and pressure.[1]
Primary Amines:
Exothermic Schiff base formation.
B. Waste Stream Classification
For regulatory purposes (RCRA in the US), this chemical is typically managed as:
Non-Halogenated Organic Solvent Waste.
Ignitable/Combustible Waste: Even with a flash point > 60°C, it is best practice to manage it within the ignitable waste stream for fuel blending/incineration.[1]
Disposal Workflows (Visualized)
Workflow 1: Waste Segregation Decision Tree
This logic gate ensures the chemical ends up in the correct regulatory container.
Figure 1: Decision matrix for segregating aldehyde waste to prevent cross-contamination and minimize disposal costs.
Workflow 2: Emergency Spill Response
If a container breaks or spills, immediate action is required to prevent respiratory irritation.[1]
Figure 2: Step-by-step response protocol for laboratory-scale spills.
Detailed Disposal Procedures
Method A: Routine Liquid Waste (Recommended)
This method is suitable for standard laboratory quantities (mL to L).[2]
Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container.[2] Avoid metal cans if the aldehyde has oxidized to acid, as it may corrode the metal over time.[1]
Labeling: Affix a hazardous waste label. Clearly write:
Chemical Name: "4-Ethyl-2-methylbenzaldehyde Solution"
Transfer: Pour the liquid into the Non-Halogenated Organic waste carboy.
Critical Step: Ensure the carboy is grounded if pouring large volumes (>4L) to prevent static discharge, although the conductivity of aldehydes is low.[1]
Closure: Cap tightly immediately after addition to prevent the escape of vapors and minimize oxygen entry (reducing oxidation risk).
Method B: Solid Waste (Contaminated Debris)
Used for wipes, pipettes, or old crystallized bottles.[1]
Absorb: If liquid remains in a vial, absorb it onto vermiculite or clay litter.
Double Bag: Place the debris in a clear polyethylene bag (minimum 2 mil thickness).
Seal & Tag: Twist and tape the bag neck. Tag as "Solid Debris contaminated with Organic Aldehydes."
Disposal: Place in the lab's solid hazardous waste drum.
Method C: Chemical Deactivation (Expert Only)
Note: Only perform this if required by specific facility protocols.[2] Incineration (Method A) is preferred.
Small amounts can be oxidized to the corresponding benzoic acid using Potassium Permanganate (
) in an acidic medium, then neutralized.[1] However, this generates Manganese waste (heavy metal), which is often more expensive to dispose of than the organic aldehyde itself.[1] Therefore, direct incineration via Method A is the standard industry recommendation. [1]
Regulatory Compliance & Codes
Regulation
Classification
Code/Note
US EPA (RCRA)
Characteristic Waste
D001 (If flash point < 60°C, otherwise "Non-Regulated Liquid" but managed as hazardous due to combustibility).[2][1]
P-List / U-List
Not Listed
This specific isomer is not explicitly listed on the P or U lists.
NA1993 (Combustible liquid, n.o.s.) or UN1993 depending on flash point verification.[2][1]
References
PubChem. (n.d.). 4-Ethyl-2-methylbenzaldehyde Compound Summary. National Library of Medicine. Retrieved from [Link][1]
National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link][1]
US EPA. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
